Cas no 125642-50-4 (3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one)

3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one structure
125642-50-4 structure
Product Name:3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one
CAS No:125642-50-4
MF:C9H14O
MW:138.206862926483
CID:1018680
PubChem ID:45085535
Update Time:2025-04-20

3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 3-bicyclo[1.1.1]pent-1-yl- (9CI)
    • 3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one
    • DB-281226
    • 125642-50-4
    • 2-BUTANONE, 3-BICYCLO[1.1.1]PENT-1-YL-
    • Inchi: 1S/C9H14O/c1-6(7(2)10)9-3-8(4-9)5-9/h6,8H,3-5H2,1-2H3
    • InChI Key: QBWCTAVXFSAWLR-UHFFFAOYSA-N
    • SMILES: O=C(C)C(C)C12CC(C1)C2

Computed Properties

  • Exact Mass: 138.10452
  • Monoisotopic Mass: 138.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ5893-100MG
3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one
125642-50-4 95%
100MG
¥ 3,201.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ5893-250MG
3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one
125642-50-4 95%
250MG
¥ 5,121.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ5893-500MG
3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one
125642-50-4 95%
500MG
¥ 8,540.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ5893-1G
3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one
125642-50-4 95%
1g
¥ 12,804.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ5893-5G
3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one
125642-50-4 95%
5g
¥ 38,412.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ5893-100mg
3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one
125642-50-4 95%
100mg
¥3201.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ5893-250mg
3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one
125642-50-4 95%
250mg
¥5121.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ5893-500mg
3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one
125642-50-4 95%
500mg
¥8540.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ5893-1g
3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one
125642-50-4 95%
1g
¥12804.0 2024-04-25
Ambeed
A625189-250mg
3-{bicyclo[1.1.1]pentan-1-yl}butan-2-one
125642-50-4 98%
250mg
$1713.0 2024-04-25

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